Cas no 1225532-90-0 (3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid)

3,3-Difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative featuring both a carboxylic acid and an isopropoxycarbonyl functional group. The presence of difluorine substituents at the 3-position enhances its stability and influences its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s structural rigidity and polar functional groups contribute to its utility in designing bioactive molecules, particularly in modifying pharmacokinetic profiles. Its reactivity allows for further derivatization, enabling applications in cross-coupling reactions or as a building block for complex heterocycles. The isopropoxycarbonyl moiety offers additional versatility in protecting group strategies or prodrug development.
3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid structure
1225532-90-0 structure
Product Name:3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid
CAS No:1225532-90-0
MF:C9H12F2O4
MW:222.185990333557
MDL:MFCD23105828
CID:3164346
PubChem ID:71255078
Update Time:2025-11-02

3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-Difluorocyclobutane-1,1-dicarboxylic 1-isopropyl ester
    • 3,3-difluoro-1-(isopropoxycarbonyl)cyclobutanecarboxylic acid
    • 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid
    • AMCB00062
    • WHOOVGTWUYASMU-UHFFFAOYSA-N
    • SB20198
    • AM85509
    • PB38471
    • AK172257
    • PC420008
    • 3,3-Difluoro-1-isopropoxycarbonyl-cyclobutanecarboxylic acid
    • 3,3-difluoro-1-propan-2-yloxycarbonylcyclobutane-1-carboxylic acid
    • AKOS025290138
    • MFCD23105828
    • CS-0045550
    • 3,3-Difluoro-1-(isopropoxycarbonyl)cyclobutane-1-carboxylic acid
    • 1225532-90-0
    • DTXSID201188285
    • AZB53290
    • AS-34480
    • SCHEMBL14691755
    • 3,3-difluoro-1-(isopropoxycarbonyl)cyclobutanecarboxylicacid
    • SY098490
    • 1-(1-Methylethyl) 3,3-difluoro-1,1-cyclobutanedicarboxylate
    • MDL: MFCD23105828
    • Inchi: 1S/C9H12F2O4/c1-5(2)15-7(14)8(6(12)13)3-9(10,11)4-8/h5H,3-4H2,1-2H3,(H,12,13)
    • InChI Key: WHOOVGTWUYASMU-UHFFFAOYSA-N
    • SMILES: FC1(CC(C(=O)O)(C(=O)OC(C)C)C1)F

Computed Properties

  • Exact Mass: 222.07036518g/mol
  • Monoisotopic Mass: 222.07036518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 287.9±40.0 °C at 760 mmHg
  • Flash Point: 127.9±27.3 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid Security Information

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Additional information on 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid

3,3-Difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic Acid (CAS No. 1225532-90-0): Properties, Applications, and Market Insights

3,3-Difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid (CAS No. 1225532-90-0) is a specialized fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorocyclobutane core and isopropoxycarbonyl functional group, has garnered attention for its versatile applications in drug discovery and material science.

The molecular structure of 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid combines the stability of a cyclobutane ring with the electronic effects of fluorine atoms, making it an attractive building block for medicinal chemistry. Researchers are particularly interested in its potential as a bioisostere for conventional carboxylic acids, offering improved metabolic stability and membrane permeability in drug candidates.

Recent studies highlight the growing demand for fluorinated cyclobutane derivatives in pharmaceutical development. The compound's CAS 1225532-90-0 has become increasingly relevant as the industry seeks novel approaches to address challenges in drug bioavailability and target selectivity. Its structural features make it particularly valuable for designing protease inhibitors and receptor modulators.

In the context of current research trends, 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid aligns with several hot topics in medicinal chemistry, including the development of COVID-19 therapeutics and neurodegenerative disease treatments. The fluorinated cyclobutane moiety has shown promise in enhancing the pharmacokinetic properties of experimental drugs targeting viral proteases and CNS receptors.

The synthesis of CAS 1225532-90-0 typically involves multi-step organic transformations, with key steps including cyclobutane ring formation, fluorination, and esterification. Process chemists have developed optimized routes to produce this compound with high purity and yield, meeting the stringent requirements of pharmaceutical applications. Recent advances in flow chemistry and catalytic fluorination have further improved the scalability of its production.

From a commercial perspective, the market for 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid has shown steady growth, driven by increasing R&D investments in fluorinated pharmaceuticals. The compound's CAS number 1225532-90-0 frequently appears in patent applications and scientific publications, indicating its importance in intellectual property development for new drug entities.

Analytical characterization of 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and ensure it meets the quality standards required for research and development applications.

Environmental and safety considerations for CAS 1225532-90-0 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper storage conditions and handling procedures are recommended to maintain the compound's stability and purity over time.

The future outlook for 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid appears promising, with potential applications expanding into new therapeutic areas and material science domains. Its unique combination of structural features continues to inspire innovative applications in drug discovery and chemical biology research.

For researchers interested in fluorinated building blocks or cyclobutane derivatives, 3,3-difluoro-1-[(propan-2-yloxy)carbonyl]cyclobutane-1-carboxylic acid (CAS No. 1225532-90-0) represents a valuable tool in the development of novel bioactive compounds with enhanced properties. Its growing presence in scientific literature and patent filings underscores its importance in modern medicinal chemistry.

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